Cas no 2680658-89-1 (ethyl 5-{(tert-butoxy)carbonylamino}-4-cyano-3-methylthiophene-2-carboxylate)

• Product Name: ethyl 5-{(tert-butoxy)carbonylamino}-4-cyano-3-methylthiophene-2-carboxylate
• CAS No: 2680658-89-1
• MF: C₁₄H₁₈N₂O₄S
• MW: 310.368722438812
• CID: 5631867
• PubChem ID: 165933469
• Update Time: 2025-06-14

ethyl 5-{(tert-butoxy)carbonylamino}-4-cyano-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28292125
• ethyl 5-{[(tert-butoxy)carbonyl]amino}-4-cyano-3-methylthiophene-2-carboxylate
• 2680658-89-1
• ethyl 5-{(tert-butoxy)carbonylamino}-4-cyano-3-methylthiophene-2-carboxylate

• Inchi： 1S/C14H18N2O4S/c1-6-19-12(17)10-8(2)9(7-15)11(21-10)16-13(18)20-14(3,4)5/h6H2,1-5H3,(H,16,18)
• InChI Key： REVRLRHEUXBWTJ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)C(C#N)=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.09872823g/mol
• Monoisotopic Mass: 310.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 117Ų

Additional information on ethyl 5-{(tert-butoxy)carbonylamino}-4-cyano-3-methylthiophene-2-carboxylate

Comprehensive Overview of Ethyl 5-{(tert-butoxy)carbonylamino}-4-cyano-3-methylthiophene-2-carboxylate (CAS No. 2680658-89-1)

The compound ethyl 5-{(tert-butoxy)carbonylamino}-4-cyano-3-methylthiophene-2-carboxylate (CAS No. 2680658-89-1) is a highly specialized thiophene derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butoxycarbonyl (Boc) protecting group, a cyano functional group, and an ethyl ester moiety, makes it a versatile intermediate in organic synthesis. Researchers and industry professionals frequently search for this compound due to its role in the development of novel small-molecule drugs and biologically active compounds.

In recent years, the demand for high-purity intermediates like ethyl 5-{(tert-butoxy)carbonylamino}-4-cyano-3-methylthiophene-2-carboxylate has surged, driven by advancements in drug discovery and medicinal chemistry. The compound's Boc-protected amino group is particularly valuable for peptide synthesis and the design of kinase inhibitors, a hot topic in oncology research. Additionally, its thiophene core is a key scaffold in materials science, contributing to the development of organic semiconductors and conductive polymers.

One of the most frequently asked questions about CAS No. 2680658-89-1 revolves around its synthetic routes and scalability. The compound is typically synthesized via multi-step reactions involving cyanation, esterification, and Boc protection. Researchers often optimize these processes to improve yield and purity, which are critical for industrial applications. Another trending topic is the compound's potential in green chemistry, where solvent-free or catalytic methods are explored to reduce environmental impact.

The ethyl ester group in ethyl 5-{(tert-butoxy)carbonylamino}-4-cyano-3-methylthiophene-2-carboxylate enhances its solubility in organic solvents, facilitating its use in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex heterocyclic frameworks, a recurring theme in modern drug design. Furthermore, the compound's cyano substituent offers a handle for further functionalization, making it a favorite among synthetic chemists.

From a commercial perspective, CAS No. 2680658-89-1 is often sourced from specialized chemical suppliers catering to the pharmaceutical and biotech industries. Quality control measures, including HPLC analysis and NMR spectroscopy, ensure compliance with stringent regulatory standards. As the industry shifts toward personalized medicine, intermediates like this compound are gaining attention for their role in creating targeted therapies.

In summary, ethyl 5-{(tert-butoxy)carbonylamino}-4-cyano-3-methylthiophene-2-carboxylate (CAS No. 2680658-89-1) is a cornerstone in contemporary organic synthesis, bridging the gap between academic research and industrial applications. Its adaptability in drug development, material science, and sustainable chemistry underscores its enduring relevance in a rapidly evolving scientific landscape.